Cas no 1089131-16-7 (2-(4-bromo-3-nitrophenyl)ethan-1-ol)

• Product Name: 2-(4-bromo-3-nitrophenyl)ethan-1-ol
• CAS No: 1089131-16-7
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 4937431
• PubChem ID: 66962309
• Update Time: 2025-07-23

2-(4-bromo-3-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-nitrophenyl)ethanol
• 2-(4-bromo-3-nitrophenyl)ethan-1-ol

• Inchi： 1S/C8H8BrNO3/c9-7-2-1-6(3-4-11)5-8(7)10(12)13/h1-2,5,11H,3-4H2
• InChI Key： SHVUNWHWQLMAFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])CCO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• XLogP3: 2
• Topological Polar Surface Area: 66

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-(4-bromo-3-nitrophenyl)ethan-1-ol

2-(4-bromo-3-nitrophenyl)ethan-1-ol (CAS No. 1089131-16-7)

2-(4-bromo-3-nitrophenyl)ethan-1-ol is a highly specialized organic compound with the CAS registry number 1089131-16-7. This compound is of significant interest in the fields of organic chemistry, pharmacology, and materials science due to its unique structural properties and potential applications. The molecule consists of a phenol group attached to a bromine atom at the para position and a nitro group at the meta position, with an ethanolic side chain. This combination of functional groups imparts distinctive chemical reactivity and physical properties, making it a valuable compound for various research and industrial purposes.

The synthesis of 2-(4-bromo-3-nitrophenyl)ethan-1-ol involves a multi-step process that typically includes nitration, bromination, and hydroxylation reactions. The precise control of reaction conditions, such as temperature, pressure, and catalyst selection, is critical to achieving high yields and purity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, aligning with the growing demand for sustainable chemical processes.

One of the most notable applications of 2-(4-bromo-3-nitrophenyl)ethan-1-ol is in the field of pharmaceutical development. The compound serves as an intermediate in the synthesis of bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. Studies have shown that derivatives of this compound exhibit promising activity against various inflammatory pathways, making them potential candidates for novel drug therapies.

In addition to its pharmaceutical applications, 2-(4-bromo-3-nitrophenyl)ethan-1-ol has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the synthesis of MOFs using this compound to enhance their stability and functionality under diverse environmental conditions.

The physical properties of 2-(4-bromo-3-nitrophenyl)ethan-1-ol are also worth noting. It has a melting point of approximately 85°C and a boiling point around 250°C under standard atmospheric pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reactions where precise control over solubility is essential.

From an analytical standpoint, 2-(4-bromo-3-nitrophenyl)ethan-1